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Compound Focus: Veratraldehyde

CAS No.: 120-14-9

Cat. No.: S600218

Get Quote

Technical Profile and Quantitative Data

The table below summarizes the key characteristics of veratraldehyde:

Property Category Parameter Description / Value

Chemical Identity IUPAC Name 3,4-Dimethoxybenzaldehyde [1]

CAS Number 120-14-9 [2] [1] [3]

Molecular Formula C9H10O3 [1] [3]

Structure Aldehyde functional group with two methoxy groups at
the 3 and 4 positions of the benzene ring [1].

Odor & Flavor Profile Primary Odor Sweet, creamy, vanilla-like, woody, powdery, with
herbal or slight phenolic nuances [4] [5].

Aroma Threshold 10.00% in dipropylene glycol [3]

Taste

Characteristics

At 50 ppm: phenolic, vanilla, sweet powdery cocoa,

creamy, cherry-like with balsamic nuances [3].

Physicochemical
Properties

Physical Form White to peach-colored crystals, lumps, or fused solid

[1] [3].

Smolecule
Theoretical Framework & Proof-of-Concept

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 6 Tech Support

https://www.smolecule.com/products/s600218?utm_src=pdf-body
https://www.smolecule.com/products/s600218?utm_src=pdf-interest
https://www.smolecule.com/products/s600218?utm_src=pdf-body
https://en.wikipedia.org/wiki/Veratraldehyde
https://www.thegoodscentscompany.com/data/rw1030991.html
https://en.wikipedia.org/wiki/Veratraldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7281578.htm
https://en.wikipedia.org/wiki/Veratraldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7281578.htm
https://en.wikipedia.org/wiki/Veratraldehyde
https://www.perfumersworld.com/view.php?pro_id=1VW00460
https://pellwall.com/products/veratraldehyde?srsltid=AfmBOopuwTd8VCF9OG4obr5lU700z4Cvj9OnZQbR9T8xG1-Y_8tQquER
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7281578.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7281578.htm
https://en.wikipedia.org/wiki/Veratraldehyde
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7281578.htm
https://www.smolecule.com/products/s600218?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Category Parameter Description / Value

Melting Point 40–43 °C (lit.) [3]

Boiling Point 281 °C (lit.) [3]

Solubility Freely soluble in alcohol; insoluble in cold water [3].

Applications & Safety Primary Uses Flavor and fragrance ingredient; pharmaceutical

intermediate [6] [7] [1].

Acute Oral Toxicity

(LD50)

2000 mg/kg (Rabbit) [3]

Perfumery Use

Level

Average: 1.5%; Maximum: 15% [4]

Pharmacokinetics and Metabolism

Veratraldehyde is absorbed and metabolized in the body, primarily converting to veratric acid (3,4-

dimethoxybenzoic acid). A study in rats showed that about 70% of veratraldehyde is metabolized via this

pathway [6].

The following diagram illustrates the metabolic pathway and the analytical method used to study it:
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Overview of veratraldehyde metabolism and bioanalysis workflow.

Experimental Protocol for Bioanalysis

This method enables simultaneous determination of veratraldehyde and its metabolite, veratric acid, in rat

plasma [6].

Method Overview: A simple, sensitive, and rapid UHPLC-MS/MS method for the simultaneous

determination of veratraldehyde and veratric acid in rat plasma.
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Equipment & Reagents:

UHPLC System: Coupled with a triple quadrupole mass spectrometer.
Chromatography Column: Reversed-phase C18 column (e.g., YMC-Triart C18, 50 mm × 2.0

mm, 1.9 µm).
Mobile Phase: A: 0.2% formic acid in water. B: 0.2% formic acid in acetonitrile.

Internal Standard (IS): Cinnamaldehyde.
Extraction Solvent: 0.2% formic acid in acetonitrile (mobile phase B).

Sample Preparation (Protein Precipitation):
Use 50 µL of rat plasma sample.

Add 300 µL of the extraction solvent (0.2% formic acid in acetonitrile) containing the internal
standard.

Vortex the mixture vigorously to ensure complete protein precipitation.
Centrifuge the samples.

Collect the supernatant for injection into the UHPLC-MS/MS system.
LC-MS/MS Conditions:

Injection Volume: 2 µL.
Flow Rate: 0.3 mL/min.

Column Temperature: 30 °C.
Total Run Time: 4.5 minutes.

Ionization Mode: Electrospray Ionization (ESI), positive mode.
MRM Transitions:

Veratraldehyde: m/z 167.07 → 139.00
Veratric Acid: m/z 183.07 → 139.00
Internal Standard (Cinnamaldehyde): m/z 133.00 → 55.00

Method Validation:

The method was validated for linearity, precision, and accuracy.
Linear Range:

Veratraldehyde: 3–1000 ng/mL
Veratric Acid: 10–10,000 ng/mL

Lower Limit of Quantification (LLOQ):
Veratraldehyde: 3 ng/mL

Veratric Acid: 10 ng/mL

Research Applications and Potential

Beyond its use as a flavor and fragrance, veratraldehyde shows promise in pharmaceutical research:

Antitumor Agent: Veratraldehyde serves as a key intermediate for synthesizing feruloyl and caffeoyl

derivatives. Some of these compounds have demonstrated significant cytotoxicity and
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antiproliferative effects against human cancer cell lines, including HeLa and Bewo cells [7].

Antifungal Activity: Veratraldehyde can react with active methylene compounds to form Schiff
bases, which have shown antibacterial and antifungal properties in studies [7].

Enzymatic Assays: In biochemistry, veratraldehyde is a known product of the oxidation of veratryl
alcohol, a reaction commonly used to assay the activity of the enzyme lignin peroxidase (LiP) [8].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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